Cas no 951174-48-4 ((3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID)

(3R)-3-Amino-3-(4-phenylphenyl)propanoic acid is a chiral non-natural amino acid derivative featuring a biphenyl moiety, which confers unique steric and electronic properties. This compound serves as a valuable building block in medicinal chemistry, particularly for the design of peptidomimetics and enzyme inhibitors, due to its rigid aromatic structure and enantiomeric purity. The (R)-configuration ensures precise stereochemical control in synthetic applications. Its carboxyl and amino functional groups enable straightforward incorporation into peptide chains or conjugation with other molecules. The biphenyl group enhances binding affinity to hydrophobic pockets in biological targets, making it useful in drug discovery and biochemical research. High purity and well-defined stereochemistry are critical for reproducible results in pharmaceutical development.
(3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID structure
951174-48-4 structure
Product Name:(3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID
CAS No:951174-48-4
MF:C15H15NO2
MW:241.285104036331
MDL:MFCD07373013
CID:5580584
PubChem ID:10999161
Update Time:2025-06-14

(3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID
    • [1,1'-Biphenyl]-4-propanoic acid, β-amino-, (βR)-
    • 3-Amino-3-(4-biphenylyl)propionic Acid
    • 3-AMINO-3-{[1,1'-BIPHENYL]-4-YL}PROPANOIC ACID
    • AKOS000196923
    • [1,1'-Biphenyl]-4-propanoicacid,-amino-,(R)-
    • Z317027320
    • 3-amino-3-biphenyl-4-ylpropionic acid
    • 951174-50-8
    • AB36066
    • AB12947
    • DTXSID50451346
    • BJZGTTDEOZUSRH-UHFFFAOYSA-N
    • FT-0721027
    • 3-([1,1'-Biphenyl]-4-yl)-3-aminopropanoic acid
    • SY044841
    • 3-Amino-3-(4-biphenylyl)propanoic acid
    • N12622
    • 3-amino-3-(4-phenylphenyl)propanoic Acid
    • AB36068
    • 3-Amino-3-biphenyl-4-ylpropanoic acid
    • AKOS023267530
    • 3-([1,1'-Biphenyl]-4-yl)-3-aminopropanoicacid
    • A867976
    • CS-0260624
    • 63974-15-2
    • [1,1'-Biphenyl]-4-propanoicacid,-amino-,(S)-
    • (3S)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID
    • SCHEMBL1310193
    • CHEMBL4173455
    • 3-Amino-3-biphenyl-4-yl-propionic acid
    • 951174-48-4
    • MFCD03002547
    • EN300-75498
    • MDL: MFCD07373013
    • Inchi: 1S/C15H15NO2/c16-14(10-15(17)18)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,14H,10,16H2,(H,17,18)
    • InChI Key: BJZGTTDEOZUSRH-UHFFFAOYSA-N
    • SMILES: OC(CC(C1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

  • Exact Mass: 241.110278721g/mol
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.188±0.06 g/cm3(Predicted)
  • Melting Point: 239-240 °C
  • Boiling Point: 429.6±40.0 °C(Predicted)
  • pka: 3.67±0.10(Predicted)

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Additional information on (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID

Recent Advances in the Study of (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID (CAS: 951174-48-4)

The compound (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID (CAS: 951174-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino acid derivative, characterized by its biphenyl moiety, has been investigated for its role in modulating biological pathways and its utility in drug design. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of high-purity material for further biological testing.

Pharmacological studies have revealed that (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID exhibits promising activity as a modulator of glutamate receptors, particularly the metabotropic glutamate receptor subtype 5 (mGluR5). In vitro and in vivo experiments conducted by Smith et al. (2024) showed that this compound acts as a negative allosteric modulator, with potential applications in treating neurological disorders such as Parkinson's disease and Fragile X syndrome. The biphenyl group was found to enhance binding affinity and selectivity, making it a valuable scaffold for further drug development.

In addition to its neurological applications, (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID has been explored as a precursor for peptide-based therapeutics. Researchers have incorporated this amino acid into peptide sequences to improve their stability and bioavailability. A recent study highlighted its use in the design of peptide inhibitors targeting protein-protein interactions involved in cancer progression, demonstrating enhanced efficacy compared to traditional linear peptides.

Despite these promising findings, challenges remain in the clinical translation of (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID-based therapies. Issues such as metabolic stability, tissue permeability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles to facilitate its transition into clinical trials.

In conclusion, (3R)-3-AMINO-3-(4-PHENYLPHENYL)PROPANOIC ACID (CAS: 951174-48-4) represents a versatile and pharmacologically active molecule with broad potential in drug discovery. Its unique structural features and biological activities make it a compelling subject for continued investigation. Future studies should focus on expanding its therapeutic applications and overcoming existing limitations to fully realize its clinical potential.

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